Cas no 2172106-27-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid
• CAS No: 2172106-27-1
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6330247
• PubChem ID: 165538644
• Update Time: 2025-10-10

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-fluorobenzoic acid
• 2172106-27-1
• EN300-1516014

• Inchi： 1S/C26H23FN2O5/c27-16-11-12-21(25(31)32)23(14-16)29-24(30)10-5-13-28-26(33)34-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,11-12,14,22H,5,10,13,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BEZUKFKOONBANG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-fluorobenzoic acid

Compound CAS No. 2172106-27-1: 2-(4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}butanamido)-4-fluorobenzoic Acid

The compound with CAS No. 2172106-27-1, known as 2-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanamido)-4-fluorobenzoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a butanamido linker, and a 4-fluorobenzoic acid moiety. The combination of these functional groups makes it a versatile building block in the construction of complex molecules, particularly in the synthesis of peptides and other bioactive compounds.

The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability during solid-phase synthesis while being easily removable under mild basic conditions. This makes the compound an ideal candidate for use in the synthesis of protected amino acids and peptide chains. The butanamido linker adds flexibility to the molecule, enabling it to serve as a bridge between different functional groups or to facilitate conjugation with other molecules. The presence of the 4-fluoro substituent on the benzoic acid moiety introduces electronic and steric effects that can modulate the reactivity and properties of the compound in various chemical reactions.

Recent advancements in chemical synthesis have highlighted the importance of such multifunctional compounds in drug discovery and development. For instance, researchers have utilized similar structures to design bioconjugates for targeted drug delivery systems. The ability to precisely control the placement and reactivity of functional groups has opened new avenues for creating molecules with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

In addition to its role in peptide synthesis, this compound has also found applications in materials science. Its unique combination of functional groups allows it to participate in click chemistry reactions, which are highly efficient and selective methods for constructing complex molecular architectures. For example, studies have demonstrated its utility in the synthesis of cross-linked polymers and self-assembling materials, which hold promise for applications in drug delivery, sensors, and catalysis.

The synthesis of 2-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanamido)-4-fluorobenzoic acid typically involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the installation of the Fmoc group, the formation of the butanamido linker, and the introduction of the 4-fluoro substituent on the benzoic acid moiety. These steps require careful optimization to ensure high yields and product purity.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide critical insights into its molecular structure, purity, and stability under different conditions.

In conclusion, CAS No. 2172106-27-1 represents a sophisticated organic molecule with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as an invaluable tool in modern chemical research and development. As advancements in synthetic methodologies continue to evolve, this compound is likely to find even more innovative uses in fields ranging from drug discovery to materials science.